2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C18H19N3O4/c1-11-7-12(2)21(18(23)14(11)9-19)10-17(22)20-15-6-5-13(24-3)8-16(15)25-4/h5-8H,10H2,1-4H3,(H,20,22)
• InChI Key: UWHBXJVGXOMCJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NC2=C(C=C(C=C2)OC)OC)C#N)C
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(2,4-dimethoxyphenyl)acetamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer therapy. DMXAA was first discovered in the late 1990s by researchers at the Auckland Cancer Society Research Centre in New Zealand. Since then, it has been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Agents Synthesis

  A series of pyridines, pyrimidinones, oxazinones, and their derivatives were synthesized as antimicrobial agents using related compounds as starting materials. These compounds demonstrated good antibacterial and antifungal activities, comparable to known reference drugs such as streptomycin and fusidic acid (Hossan et al., 2012).

• Antimicrobial Activity of Heterocycles

  The utilization of key intermediates for the synthesis of various heterocyclic compounds incorporating the antipyrine moiety showed significant antimicrobial properties (Bondock et al., 2008).

Chemical Synthesis and Biological Activities

• Novel Compound Synthesis

  Novel compounds derived from indibulin and combretastatin scaffolds, known for their anti-mitotic agents, were synthesized and tested for cytotoxic activity against various cancer cell lines, showing promising results (Moghadam & Amini, 2018).

• Chemical Synthesis for Antitumor Activities

  Cyanoacetamide was utilized in heterocyclic chemistry for the synthesis of new benzothiophenes, demonstrating antitumor and antioxidant activities. Some of these synthesized compounds exhibited promising inhibitory effects on different cell lines (Bialy & Gouda, 2011).

Electochemical Oxidation and Photoluminescence

• Electochemical Study: The electrooxidation of related compounds was explored, revealing the formation of new classes of π-conjugated oligoaminothiophenes with photoluminescent properties. This study opens avenues for the use of these compounds in materials science, particularly in the development of photoluminescent materials (Ekinci et al., 2000).